4-(4-Nitrophenyl)-1H-1,2,3-triazole
Overview
Description
4-Nitrophenol (also called p-nitrophenol or 4-hydroxynitrobenzene) is a phenolic compound that has a nitro group at the opposite position of the hydroxyl group on the benzene ring . It is a slightly yellow, crystalline material, moderately toxic .
Synthesis Analysis
4-Nitrophenol can be prepared by nitration of phenol using dilute nitric acid at room temperature . The catalytic reduction of 4-nitrophenol (4-NP) has become a benchmark reaction to assess the activity of nanostructured materials .Chemical Reactions Analysis
The catalytic reduction of 4-nitrophenol (4-NP) has become a benchmark reaction to assess the activity of nanostructured materials . Thousands of researchers have already explored their synthesized efficient catalytic nanostructured materials by performing the catalytic reduction of 4-NP .Physical and Chemical Properties Analysis
4-Nitrophenol is a slightly yellow, crystalline material . It shows two polymorphs in the crystalline state . In solution, 4-nitrophenol has a dissociation constant (pKa) of 7.15 at 25 °C .Scientific Research Applications
Synthesis and Chemical Characterization
Synthesis of 1,2,3-Triazole Derivatives : 1,5-Disubstituted 1,2,3-triazoles, including 4-(4-nitrophenyl)-1H-1,2,3-triazole derivatives, have been synthesized using a metal-free multi-component reaction. The formation of the heterocyclic aromatic 1,2,3-triazole ring is confirmed by spectroscopic analysis (Vo, 2020).
Chemoselectivity in Synthesis : Research on the synthesis of 1,2,3-triazoles from enolizable ketones, primary alkylamines, and 4-nitrophenyl azide has shown chemoselectivity under different reaction conditions, leading to the creation of various 1,2,3-triazoles (Opsomer, Thomas, & Dehaen, 2017).
Biological and Pharmacological Studies
Antimicrobial Activity : Novel 1,2,4-triazole derivatives, including those with a 4-nitrophenyl group, have shown significant antimicrobial activity against various bacterial and fungal species (Upmanyu et al., 2011).
Neuroprotective Effects : Ferrocene-1H-1,2,3-triazole hybrids, including 1-(4-nitrophenyl)-4-ferrocenyl-1H-1,2,3-triazole, have demonstrated neuroprotective effects and low toxicity, indicating potential in neurological research (Haque et al., 2017).
Material Science and Industrial Applications
Corrosion Inhibition : A study on 1,2,3-triazole derivatives has shown their effectiveness as corrosion inhibitors for mild steel in acidic media, highlighting their potential use in material science and industry (Hrimla et al., 2021).
Luminescence Sensing : Lanthanide metal–organic frameworks based on 1,2,3-triazole derivatives have been developed for luminescence sensing of metal ions and nitroaromatic compounds, showcasing their application in sensing technologies (Wang et al., 2016).
Mechanism of Action
Future Directions
The catalytic reduction of 4-nitrophenol (4-NP) has become a benchmark reaction to assess the activity of the nanostructured materials . This reaction is considered as a universally accepted model catalytic reaction due to easy measurement of kinetic parameters through monitoring the reaction by UV–visible spectroscopic techniques .
Properties
IUPAC Name |
4-(4-nitrophenyl)-2H-triazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N4O2/c13-12(14)7-3-1-6(2-4-7)8-5-9-11-10-8/h1-5H,(H,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXIHDBOLXXRPOZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NNN=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70345531 | |
Record name | 4-(4-Nitrophenyl)-2H-1,2,3-triazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70345531 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6111-97-3 | |
Record name | 4-(4-Nitrophenyl)-2H-1,2,3-triazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70345531 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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